Cas no 2287343-42-2 (6-chloro-1-(thiolan-3-yl)-1H-1,2,3-benzotriazole-5-carboxylic acid)

• Product Name: 6-chloro-1-(thiolan-3-yl)-1H-1,2,3-benzotriazole-5-carboxylic acid
• CAS No: 2287343-42-2
• MF: C₁₁H₁₀ClN₃O₂S
• MW: 283.733999729156
• CID: 5971449
• PubChem ID: 165740705
• Update Time: 2025-08-05

6-chloro-1-(thiolan-3-yl)-1H-1,2,3-benzotriazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-chloro-1-(thiolan-3-yl)-1H-1,2,3-benzotriazole-5-carboxylic acid
• 2287343-42-2
• EN300-6749717

• Inchi： 1S/C11H10ClN3O2S/c12-8-4-10-9(3-7(8)11(16)17)13-14-15(10)6-1-2-18-5-6/h3-4,6H,1-2,5H2,(H,16,17)
• InChI Key： KCKWRQMNPWIHEU-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=CC2=C(C=1)N(C1CSCC1)N=N2

Computed Properties

• Exact Mass: 283.0182254g/mol
• Monoisotopic Mass: 283.0182254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 93.3Ų

Additional information on 6-chloro-1-(thiolan-3-yl)-1H-1,2,3-benzotriazole-5-carboxylic acid

Professional Introduction to Compound with CAS No. 2287343-42-2 and Product Name: 6-chloro-1-(thiolan-3-yl)-1H-1,2,3-benzotriazole-5-carboxylic acid

The compound identified by the CAS number 2287343-42-2 and the product name 6-chloro-1-(thiolan-3-yl)-1H-1,2,3-benzotriazole-5-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex heterocyclic structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of both chloro and thiolanyl substituents in its molecular framework suggests a unique set of chemical properties that may be leveraged for therapeutic purposes.

Recent research in the domain of heterocyclic compounds has highlighted the importance of benzotriazole derivatives in the design of novel pharmacophores. The benzotriazole core, as seen in this compound, is known for its ability to interact with biological targets in a highly specific manner. Specifically, the 5-carboxylic acid moiety provides a site for further functionalization, enabling the synthesis of derivatives with tailored biological activities. This feature is particularly valuable in drug discovery pipelines where precise molecular modifications can significantly enhance efficacy and selectivity.

The thiolan-3-yl group appended to the benzotriazole ring introduces an additional layer of complexity to the molecule. Thiolan derivatives are known for their stability and ability to participate in various chemical reactions, making them attractive candidates for medicinal applications. The combination of these structural elements—chloro substitution, benzotriazole core, and thiolanyl linkage—creates a versatile scaffold that can be modified to target specific biological pathways. This versatility is crucial in developing treatments for complex diseases where multiple mechanisms may be involved.

In the context of contemporary pharmaceutical research, compounds like 6-chloro-1-(thiolan-3-yl)-1H-1,2,3-benzotriazole-5-carboxylic acid are being explored for their potential as inhibitors or modulators of key enzymes and receptors. For instance, studies have shown that benzotriazole derivatives can exhibit inhibitory activity against enzymes involved in inflammatory pathways. The chloro substituent may enhance binding affinity by participating in hydrogen bonding or hydrophobic interactions with biological targets. Furthermore, the carboxylic acid group can be used to form salt forms or esters, improving solubility and bioavailability—critical factors for drug development.

Advances in computational chemistry have enabled researchers to predict the binding modes and interactions of such molecules with high accuracy. Molecular docking studies using 6-chloro-1-(thiolan-3-yl)-1H-1,2,3-benzotriazole-5-carboxylic acid have revealed potential binding sites on proteins associated with metabolic disorders and cancer. These findings align with ongoing efforts to develop targeted therapies that address unmet medical needs. The thiolanyl group’s ability to engage in sulfur-based interactions may be particularly advantageous in disrupting disease-causing protein-protein interactions.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Modern synthetic methodologies emphasize green chemistry principles, minimizing waste and hazardous byproducts. Techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the benzotriazole ring efficiently. Additionally, protecting group strategies are essential when dealing with reactive functional groups like the carboxylic acid and thiolanyl moiety.

Evaluation of 6-chloro-1-(thiolan-3-yl)-1H-1,2,3-benzotriazole-5-carboxylic acid in preclinical models has provided insights into its pharmacokinetic properties. Preliminary data suggest favorable absorption, distribution, metabolism, and excretion (ADME) profiles when administered orally or intravenously. These findings are crucial for advancing into clinical trials where dosing regimens must be carefully determined based on pharmacokinetic data. Moreover, toxicological assessments are conducted to ensure safety margins before human testing.

The integration of machine learning algorithms into drug discovery has accelerated the identification of promising candidates like this one. Predictive models trained on large datasets can rank compounds based on their likelihood of success in biological assays. By leveraging these tools alongside traditional experimental approaches, 6-chloro-1-(thiolan-3-y l)-1H -1 ,23 -benzotriazole -5 -carboxylic acid has been prioritized for further investigation due to its structural features and predicted bioactivity.

Future directions for research on this compound include exploring its role as a lead molecule for drug development programs targeting neurological disorders or infectious diseases. The flexibility offered by its molecular architecture allows chemists to modify various substituents while retaining core functionality—a key advantage during hit-to-lead optimization phases. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to translate laboratory findings into clinical therapies that improve patient outcomes worldwide.